GTPase KRas (7-15)

• sequence: VVVGAVGVG
• source: Homo sapiens (human)
• synonym: GTPase KRas (7-15)

Description

GTPase KRas

Scientific Research Applications

Exosome-Mediated Targeting of Oncogenic KRas

Exosomes derived from normal fibroblast-like mesenchymal cells have been engineered to carry RNA specifically targeting oncogenic KrasG12D, a common mutation in pancreatic cancer. This method provides a direct and specific approach for targeting oncogenic KRAS in tumors, showing significant efficacy in suppressing cancer in mouse models of pancreatic cancer and increasing overall survival (Kamerkar et al., 2017).

KRas G12C Inhibitors in Lung Adenocarcinoma

KRAS G12C inhibitors, in phase-I clinical trials, have shown partial responses in nearly half of the patients with lung cancer. This study demonstrates the rapid divergent response of cancer cells to KRAS G12C inhibitors, uncovering a non-uniform fitness mechanism that enables groups of cells within a population to rapidly bypass the effect of treatment (Xue et al., 2020).

Role of KRas in Metastatic Colorectal Cancer

KRas, a small intracellular GTPase, is a key intermediary of the epidermal growth factor receptor (EGFR) and other tyrosine kinase receptor pathways. Mutations of KRas result in constitutive activation of KRas signaling and are found in 30-60% of colorectal cancers. Assessing KRas mutational status is critical in patients for the effective application of anti-EGFR-antibody therapy, improving survival in metastatic colorectal cancer patients with wild-type KRas (Wicki et al., 2010).

Inhibition of Mutant KRas Proteins for Cancer Treatment

Heteroaryl compounds that inhibit G12C mutant Ras proteins have shown promise in inhibiting the dysregulation of cellular proliferation in malignant diseases, acting as inhibitors of G12C mutant Ras proteins. These findings provide a new avenue for therapeutic interventions targeting G12C mutant Ras proteins in various cancers, including lung and pancreatic cancer (Kargbo, 2018).

Dynamics of Membrane-Bound Oncogenic KRas

The dynamics of membrane-bound oncogenic G12V-KRas have been studied through simulations and single-molecule FRET in native nanodiscs. This research has shown that G12V-KRas samples three conformational states, suggesting that relatively small energy barriers separate orientation states, and that signaling-competent conformations dominate the overall population. This insight into KRas dynamics has significant implications for understanding its role in cancer biology (Prakash et al., 2019).